Cas no 1261936-49-5 (5-(4-N,N-Dimethylsulfamoylphenyl)-2-fluorobenzoic acid)

5-(4-N,N-Dimethylsulfamoylphenyl)-2-fluorobenzoic acid is a fluorinated benzoic acid derivative featuring a dimethylsulfamoylphenyl substituent, which enhances its utility as an intermediate in pharmaceutical and agrochemical synthesis. The fluorine atom at the 2-position and the sulfonamide group contribute to its unique reactivity and potential as a building block for bioactive molecules. This compound exhibits favorable stability and solubility properties, making it suitable for use in cross-coupling reactions and other synthetic transformations. Its structural features allow for selective modifications, enabling the development of targeted compounds with potential applications in medicinal chemistry and material science. The high purity and well-defined structure ensure consistent performance in research and industrial applications.

5-(4-N,N-Dimethylsulfamoylphenyl)-2-fluorobenzoic acid structure

1261936-49-5 structure

Product Name:5-(4-N,N-Dimethylsulfamoylphenyl)-2-fluorobenzoic acid

CAS No:1261936-49-5

MF:C₁₅H₁₄FNO₄S

MW:323.339366436005

MDL:MFCD18322995

CID:5158365

Update Time:2026-03-04

5-(4-N,N-Dimethylsulfamoylphenyl)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 5-(4-N,N-Dimethylsulfamoylphenyl)-2-fluorobenzoic acid
- MDL： MFCD18322995
- Inchi： 1S/C15H14FNO4S/c1-17(2)22(20,21)12-6-3-10(4-7-12)11-5-8-14(16)13(9-11)15(18)19/h3-9H,1-2H3,(H,18,19)
- InChI Key： SQDOIJSJKOMPMK-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CC=1)C1C=CC(=C(C(=O)O)C=1)F)(N(C)C)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 494
XLogP3: 2.3
Topological Polar Surface Area: 83.1

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB330274-5 g	5-(4-N,N-Dimethylsulfamoylphenyl)-2-fluorobenzoic acid, 95%; .	1261936-49-5	95%	5g	€1159.00	2023-04-26
abcr	AB330274-5g	5-(4-N,N-Dimethylsulfamoylphenyl)-2-fluorobenzoic acid, 95%; .	1261936-49-5	95%	5g	€1159.00	2025-04-21